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Compound of Interest

Compound Name:
2-Chloro-5-

thiophenecarboxaldehyde

Cat. No.: B1662047 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-5-thiophenecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloro-5-
thiophenecarboxaldehyde (CAS No. 7283-96-7). Adherence to these protocols is essential

for ensuring laboratory safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE)
The primary defense against exposure to 2-Chloro-5-thiophenecarboxaldehyde is the

consistent and correct use of appropriate personal protective equipment. The following PPE is

mandatory when handling this compound.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that could

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile rubber, minimum 0.11

mm thickness, or double-

gloving) and a lab coat.

Prevents skin contact, which

can be harmful and cause

irritation.

Respiratory Protection

Use in a well-ventilated area or

with a certified chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Minimizes the risk of inhaling

harmful airborne particles.

II. Physicochemical and Hazard Data
Understanding the properties of 2-Chloro-5-thiophenecarboxaldehyde is crucial for safe

handling and storage.
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Property Value Source

Molecular Formula C₅H₃ClOS [1][2][3]

Molecular Weight 146.59 g/mol [1][2][3]

Appearance
Pale yellow to reddish-yellow

crystal/powder

Boiling Point 99 °C at 21 mmHg

Density 1.376 g/mL at 25 °C

Flash Point 98 °C (208.4 °F) - closed cup

Signal Word Warning

Hazard Classifications
Acute Toxicity 4 (Oral, Dermal,

Inhalation)

III. Operational and Disposal Plan
A systematic approach to the handling and disposal of 2-Chloro-5-thiophenecarboxaldehyde
is critical for laboratory safety.

A. Handling and Storage

Preparation: Before handling, ensure that a chemical fume hood is operational and that an

eyewash station and safety shower are readily accessible.

Engineering Controls: All handling of 2-Chloro-5-thiophenecarboxaldehyde should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Dispensing: When weighing or transferring the solid material, exercise caution to avoid the

creation of dust.

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.
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B. Spill Management

Evacuation: In the event of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it into a sealed, labeled container for disposal.

C. Disposal Plan

As a chlorinated organic compound, 2-Chloro-5-thiophenecarboxaldehyde must be disposed

of as hazardous waste.

Waste Segregation:

Solid Waste: Collect any solid 2-Chloro-5-thiophenecarboxaldehyde and contaminated

materials (e.g., weigh boats, filter paper) in a designated, labeled, and sealed container for

"Halogenated Organic Solids."

Liquid Waste: If the compound is dissolved in a solvent, it should be collected in a

designated "Halogenated Organic Solvents" waste container. Do not mix with non-

halogenated waste.

Contaminated PPE: Dispose of contaminated gloves, bench paper, and other disposable

materials in a sealed plastic bag or container labeled for solid hazardous waste.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("2-Chloro-5-thiophenecarboxaldehyde"), and the approximate

concentration and quantity.

Storage of Waste: Store waste containers in a designated satellite accumulation area, away

from incompatible materials, until they are collected by the institution's environmental health

and safety (EHS) department.

Arrangement for Disposal: Contact your institution's EHS department to arrange for the

pickup and proper disposal of the hazardous waste in accordance with federal, state, and
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local regulations.

IV. Workflow for Safe Handling and Disposal
Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE

Set Up in Fume Hood

Weigh Compound

Perform Experiment

Decontaminate Glassware & Surfaces

Segregate Solid Waste
(Halogenated Organics)

Segregate Liquid Waste
(Halogenated Organics)

Remove & Dispose of PPE

Segregate Contaminated PPE

Label Waste Containers

Store in Satellite Accumulation Area

Arrange for EHS Pickup
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chloro-5-
thiophenecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemeo.com [chemeo.com]

2. 2-Thiophenecarboxaldehyde, 5-chloro- | C5H3ClOS | CID 81700 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Thiophenecarboxaldehyde, 5-chloro- [webbook.nist.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-5-
thiophenecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662047#personal-protective-equipment-for-
handling-2-chloro-5-thiophenecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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